molecular formula C9H7NO3 B8301686 1-(6-Hydroxy-1,2-benzisoxazol-3-yl)ethanone

1-(6-Hydroxy-1,2-benzisoxazol-3-yl)ethanone

Cat. No.: B8301686
M. Wt: 177.16 g/mol
InChI Key: XRFKGIVBCCYHDZ-UHFFFAOYSA-N
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Description

1-(6-Hydroxy-1,2-benzisoxazol-3-yl)ethanone is a useful research compound. Its molecular formula is C9H7NO3 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7NO3

Molecular Weight

177.16 g/mol

IUPAC Name

1-(6-hydroxy-1,2-benzoxazol-3-yl)ethanone

InChI

InChI=1S/C9H7NO3/c1-5(11)9-7-3-2-6(12)4-8(7)13-10-9/h2-4,12H,1H3

InChI Key

XRFKGIVBCCYHDZ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=NOC2=C1C=CC(=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

350 ml of a 48% solution of hydrobromic acid are added to 34.2 g of 1-(6-methoxy-1,2-benzisoxazol-3-yl)ethanone in 350 ml of acetic acid. The reaction mixture is refluxed for 6.5 h, cooled, and then poured onto a mixture of ice/water. The precipitated crude product is isolated by filtration and washed with water. This crude product is purified by chromatography over silica gel with ethyl acetate/hexane (1:3), giving 1-(6-hydroxy-1,2-benzisoxazol-3-yl)ethanone having a melting point of 159°-161° C.
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